Cas no 1694148-76-9 (3-(2-(isopropylsulfonyl)ethyl)pyrrolidine)

• Product Name: 3-(2-(isopropylsulfonyl)ethyl)pyrrolidine
• CAS No: 1694148-76-9
• MF: C₉H₁₉NO₂S
• MW: 205.317661523819
• CID: 5579850
• Update Time: 2025-06-08

3-(2-(isopropylsulfonyl)ethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-[2-[(1-methylethyl)sulfonyl]ethyl]-
• 3-(2-(isopropylsulfonyl)ethyl)pyrrolidine

• Inchi： 1S/C9H19NO2S/c1-8(2)13(11,12)6-4-9-3-5-10-7-9/h8-10H,3-7H2,1-2H3
• InChI Key： SCIQXYVIEKQQNA-UHFFFAOYSA-N
• SMILES： N1CCC(CCS(C(C)C)(=O)=O)C1

Experimental Properties

• Density: 1.062±0.06 g/cm3(Predicted)
• Boiling Point: 356.9±15.0 °C(Predicted)
• pka: 10.22±0.10(Predicted)

Additional information on 3-(2-(isopropylsulfonyl)ethyl)pyrrolidine

Introduction to 3-(2-(isopropylsulfonyl)ethyl)pyrrolidine (CAS No. 1694148-76-9)

3-(2-(isopropylsulfonyl)ethyl)pyrrolidine, with the CAS number 1694148-76-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and an isopropylsulfonyl group attached to an ethyl chain. These structural elements contribute to its potential biological activities and pharmacological properties, making it a valuable candidate for various therapeutic applications.

The synthesis of 3-(2-(isopropylsulfonyl)ethyl)pyrrolidine involves several well-defined chemical reactions, including the formation of the pyrrolidine ring and the introduction of the isopropylsulfonyl group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial settings. The compound's stability and solubility properties are also important considerations for its practical application in drug development.

In terms of biological activity, 3-(2-(isopropylsulfonyl)ethyl)pyrrolidine has been studied for its potential as a modulator of various biological targets. One notable area of research involves its interaction with G protein-coupled receptors (GPCRs), which play crucial roles in cellular signaling pathways. Studies have shown that this compound can selectively bind to specific GPCRs, potentially modulating their activity and downstream signaling cascades. This property makes it a promising candidate for the development of novel therapeutic agents targeting diseases such as neurological disorders, cardiovascular diseases, and metabolic disorders.

Furthermore, the pharmacokinetic properties of 3-(2-(isopropylsulfonyl)ethyl)pyrrolidine have been extensively investigated. Its absorption, distribution, metabolism, and excretion (ADME) profiles are critical factors that influence its efficacy and safety as a potential drug candidate. Preclinical studies have demonstrated favorable ADME characteristics, suggesting that this compound may have a suitable pharmacokinetic profile for further development.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While specific clinical data for 3-(2-(isopropylsulfonyl)ethyl)pyrrolidine may be limited at present, preclinical studies have provided promising results that warrant further investigation. Ongoing research aims to elucidate the full therapeutic potential of this compound and to identify optimal dosing regimens and treatment protocols.

The structural diversity of pyrrolidine-based compounds has led to their widespread use in medicinal chemistry. The isopropylsulfonyl group in 3-(2-(isopropylsulfonyl)ethyl)pyrrolidine adds a unique dimension to its chemical properties, potentially enhancing its binding affinity and selectivity for target proteins. This structural feature has been explored in various derivative compounds, leading to the discovery of new molecules with improved pharmacological profiles.

In addition to its potential as a therapeutic agent, 3-(2-(isopropylsulfonyl)ethyl)pyrrolidine has also found applications in other areas of scientific research. For example, it has been used as a tool compound in biochemical assays to study receptor-ligand interactions and signal transduction pathways. Its ability to selectively modulate specific biological targets makes it a valuable reagent for understanding complex biological processes.

The future prospects for 3-(2-(isopropylsulfonyl)ethyl)pyrrolidine are promising. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, with the goal of developing new treatments for unmet medical needs.

In conclusion, 3-(2-(isopropylsulfonyl)ethyl)pyrrolidine (CAS No. 1694148-76-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable biological activities, and promising pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent. As research progresses, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and in the discovery of new treatments for various diseases.